Dihydrorhodamine 123
Dihydrorhodamine 123
Cell-permeable fluorescent probe for ROS. Redox sensor. Detects presence of peroxynitrite. Fluoresces brighter extracellularly than Dihydrofluorescein diacetate but less bight intracellularly.
DHR is a cell-permeable fluorogenic probe that is used as an indicator of intracellular peroxynitrite formation. It is oxidized by peroxynitrite to the highly fluorescent product rhodamine in vitro. Neither nitric oxide, superoxide, nor hydrogen peroxide alone appear to oxidize DHR. Formation of rhodamine can be monitored by fluorescence spectroscopy using excitation and emission wavelengths of 500 and 536 nm, respectively, or by absorbance spectroscopy at 500 nm (ε = 78,800 M DHR has been used to investigate reactive oxygen intermediates produced by endothelial cells, eosinophils, and reactive microglia.
DHR is a cell-permeable fluorogenic probe that is used as an indicator of intracellular peroxynitrite formation. It is oxidized by peroxynitrite to the highly fluorescent product rhodamine in vitro. Neither nitric oxide, superoxide, nor hydrogen peroxide alone appear to oxidize DHR. Formation of rhodamine can be monitored by fluorescence spectroscopy using excitation and emission wavelengths of 500 and 536 nm, respectively, or by absorbance spectroscopy at 500 nm (ε = 78,800 M DHR has been used to investigate reactive oxygen intermediates produced by endothelial cells, eosinophils, and reactive microglia.
Brand Name:
Vulcanchem
CAS No.:
109244-58-8
VCID:
VC20798325
InChI:
InChI=1S/C21H18N2O3/c1-25-21(24)15-5-3-2-4-14(15)20-16-8-6-12(22)10-18(16)26-19-11-13(23)7-9-17(19)20/h2-11,20H,22-23H2,1H3
SMILES:
COC(=O)C1=CC=CC=C1C2C3=C(C=C(C=C3)N)OC4=C2C=CC(=C4)N
Molecular Formula:
C21H18N2O3
Molecular Weight:
346.4 g/mol
Dihydrorhodamine 123
CAS No.: 109244-58-8
Cat. No.: VC20798325
Molecular Formula: C21H18N2O3
Molecular Weight: 346.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cell-permeable fluorescent probe for ROS. Redox sensor. Detects presence of peroxynitrite. Fluoresces brighter extracellularly than Dihydrofluorescein diacetate but less bight intracellularly. DHR is a cell-permeable fluorogenic probe that is used as an indicator of intracellular peroxynitrite formation. It is oxidized by peroxynitrite to the highly fluorescent product rhodamine in vitro. Neither nitric oxide, superoxide, nor hydrogen peroxide alone appear to oxidize DHR. Formation of rhodamine can be monitored by fluorescence spectroscopy using excitation and emission wavelengths of 500 and 536 nm, respectively, or by absorbance spectroscopy at 500 nm (ε = 78,800 M DHR has been used to investigate reactive oxygen intermediates produced by endothelial cells, eosinophils, and reactive microglia. |
|---|---|
| CAS No. | 109244-58-8 |
| Molecular Formula | C21H18N2O3 |
| Molecular Weight | 346.4 g/mol |
| IUPAC Name | methyl 2-(3,6-diamino-9H-xanthen-9-yl)benzoate |
| Standard InChI | InChI=1S/C21H18N2O3/c1-25-21(24)15-5-3-2-4-14(15)20-16-8-6-12(22)10-18(16)26-19-11-13(23)7-9-17(19)20/h2-11,20H,22-23H2,1H3 |
| Standard InChI Key | FNEZBBILNYNQGC-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=CC=C1C2C3=C(C=C(C=C3)N)OC4=C2C=CC(=C4)N |
| Canonical SMILES | COC(=O)C1=CC=CC=C1C2C3=C(C=C(C=C3)N)OC4=C2C=CC(=C4)N |
| Appearance | Assay:≥98%A crystalline solid |
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